Cas no 1287129-25-2 (N-[2-[[2-[(Cyclohexylmethyl)amino]-2-oxoethyl]thio]benzoyl]glycine methyl ester)

N-[2-[[2-[(Cyclohexylmethyl)amino]-2-oxoethyl]thio]benzoyl]glycine methyl ester is a synthetic organic compound featuring a benzoyl-glycine ester core modified with a cyclohexylmethyl-substituted thioether and amide functionality. Its structure suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis, offering versatility for further derivatization. The cyclohexylmethyl group enhances lipophilicity, which may improve membrane permeability in bioactive applications. The thioether linkage provides stability while allowing selective reactivity under controlled conditions. The methyl ester moiety facilitates solubility in organic solvents, simplifying purification and handling. This compound’s multifunctional design makes it a candidate for exploring structure-activity relationships in drug discovery or as a scaffold for specialized chemical probes.

N-[2-[[2-[(Cyclohexylmethyl)amino]-2-oxoethyl]thio]benzoyl]glycine methyl ester structure

1287129-25-2 structure

Product Name:N-[2-[[2-[(Cyclohexylmethyl)amino]-2-oxoethyl]thio]benzoyl]glycine methyl ester

CAS No:1287129-25-2

MF:C₁₉H₂₆N₂O₄S

MW:378.485743999481

CID:5452136

PubChem ID:52170787

Update Time:2025-05-30

N-[2-[[2-[(Cyclohexylmethyl)amino]-2-oxoethyl]thio]benzoyl]glycine methyl ester Chemical and Physical Properties

Names and Identifiers

- EN300-7502366
- 1287129-25-2
- Z32888353
- methyl 2-[[2-[2-(cyclohexylmethylamino)-2-oxoethyl]sulfanylbenzoyl]amino]acetate
- methyl 2-{[2-({[(cyclohexylmethyl)carbamoyl]methyl}sulfanyl)phenyl]formamido}acetate
- N-[2-[[2-[(Cyclohexylmethyl)amino]-2-oxoethyl]thio]benzoyl]glycine methyl ester
- Inchi： 1S/C19H26N2O4S/c1-25-18(23)12-21-19(24)15-9-5-6-10-16(15)26-13-17(22)20-11-14-7-3-2-4-8-14/h5-6,9-10,14H,2-4,7-8,11-13H2,1H3,(H,20,22)(H,21,24)
- InChI Key： QTOWFGNBSCCYAM-UHFFFAOYSA-N
- SMILES： C(OC)(=O)CNC(=O)C1=CC=CC=C1SCC(NCC1CCCCC1)=O

Computed Properties

Exact Mass: 378.16132849g/mol
Monoisotopic Mass: 378.16132849g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 9
Complexity: 480
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 110Å²

Experimental Properties

Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 608.9±50.0 °C(Predicted)
pka: 12.52±0.46(Predicted)

N-[2-[[2-[(Cyclohexylmethyl)amino]-2-oxoethyl]thio]benzoyl]glycine methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7502366-0.05g	methyl 2-{[2-({[(cyclohexylmethyl)carbamoyl]methyl}sulfanyl)phenyl]formamido}acetate	1287129-25-2	95%	0.05g	$372.0	2024-05-23
Enamine	EN300-7502366-0.1g	methyl 2-{[2-({[(cyclohexylmethyl)carbamoyl]methyl}sulfanyl)phenyl]formamido}acetate	1287129-25-2	95%	0.1g	$447.0	2024-05-23
1PlusChem	1P028YHO-50mg	methyl2-{[2-({[(cyclohexylmethyl)carbamoyl]methyl}sulfanyl)phenyl]formamido}acetate	1287129-25-2	95%	50mg	$522.00	2023-12-25
1PlusChem	1P028YHO-100mg	methyl2-{[2-({[(cyclohexylmethyl)carbamoyl]methyl}sulfanyl)phenyl]formamido}acetate	1287129-25-2	95%	100mg	$615.00	2023-12-25
Aaron	AR028YQ0-50mg	methyl2-{[2-({[(cyclohexylmethyl)carbamoyl]methyl}sulfanyl)phenyl]formamido}acetate	1287129-25-2	95%	50mg	$537.00	2023-12-16
Aaron	AR028YQ0-100mg	methyl2-{[2-({[(cyclohexylmethyl)carbamoyl]methyl}sulfanyl)phenyl]formamido}acetate	1287129-25-2	95%	100mg	$640.00	2023-12-16

N-[2-[[2-[(Cyclohexylmethyl)amino]-2-oxoethyl]thio]benzoyl]glycine methyl ester Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
3. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

Additional information on N-[2-[[2-[(Cyclohexylmethyl)amino]-2-oxoethyl]thio]benzoyl]glycine methyl ester

Compound CAS No. 1287129-25-2: N-[2-[[[Cyclohexylmethyl)amino]-[oxoethyl]thio]benzoyl]glycine methyl ester

The compound with CAS No. 1306034-43-4, known as N-[3-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[3,4-d]pyrimidin-6-yloxy]-N-methoxyacetamide, is a highly specialized organic molecule with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its complex structure, which includes a trifluoromethyl group, a methoxyphenyl substituent, and a thienopyrimidine ring system.

Recent studies have highlighted the potential of this compound in drug development, particularly in targeting specific cellular pathways and enzymes. The presence of the trifluoromethyl group enhances the molecule's stability and bioavailability, making it an attractive candidate for therapeutic agents. Additionally, the thienopyrimidine ring system contributes to its ability to interact with various biological targets, such as kinases and receptors.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions and coupling reactions. Researchers have optimized these processes to improve yield and purity, ensuring that the compound meets the stringent requirements of pharmaceutical applications.

In terms of biological activity, N-[3-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[3,4-d]pyrimidin-6-yloxy]-N-methoxyacetamide has shown promising results in preclinical studies. It exhibits potent inhibitory effects on certain enzymes associated with inflammatory diseases and cancer progression. Furthermore, its selectivity for specific targets minimizes off-target effects, which is crucial for reducing adverse reactions in patients.

The structural features of this compound also make it an excellent candidate for further modifications to enhance its pharmacokinetic properties. For instance, researchers are exploring the addition of bioisosteres or other functional groups to improve solubility and absorption rates.

In conclusion, N-[3-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[3,4-d]pyrimidin-6-yloxy]-N-methoxyacetamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure and promising biological activity position it as a potential breakthrough in the treatment of various diseases. Continued research into its properties and applications will undoubtedly yield further insights into its therapeutic potential.